molecular formula C10H18O2 B8665032 Methyl 7-methyloct-6-enoate CAS No. 111998-05-1

Methyl 7-methyloct-6-enoate

Cat. No.: B8665032
CAS No.: 111998-05-1
M. Wt: 170.25 g/mol
InChI Key: VVNNTRJHBIQIAZ-UHFFFAOYSA-N
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Description

Methyl 7-methyloct-6-enoate is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

111998-05-1

Molecular Formula

C10H18O2

Molecular Weight

170.25 g/mol

IUPAC Name

methyl 7-methyloct-6-enoate

InChI

InChI=1S/C10H18O2/c1-9(2)7-5-4-6-8-10(11)12-3/h7H,4-6,8H2,1-3H3

InChI Key

VVNNTRJHBIQIAZ-UHFFFAOYSA-N

Canonical SMILES

CC(=CCCCCC(=O)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of isopropyltriphenylphosphonium bromide (10.9 g, 28.3 mmol) in THF (60 mL) was added dropwise n-BuLi (12.0 mL, 2.5 M solution in hexanes, 30.0 mmol) at 0° C. under N2. The resulting solution was stirred at this temperature for 30 min and cooled to −78° C. A solution of 6-oxo-hexanoic acid methyl ester (3.95 g, 19.7 mmol) in THF (10 mL) was added quickly. The resulting mixture was then allowed to warm to room temperature and stirred overnight. Water (30 mL) was added. The aqueous phase was extracted with hexane. The combined organic phases were washed with saturated aqueous NH4Cl and brine and dried. Concentration and purification of the residue by flash chromatography on silicagel (hexane:ethyl acetate, 10:1) afforded 7-methyl-oct-6-enoic acid methyl ester (3.39 g, 72%) as a colorless oil: 1H NMR (300 MHz, CDCl3) δ 5.08 (1H, m), 3.64 (3H, s), 2.29 (2H, t, J=7.2 Hz), 1.97 (2H, m), 1.66 (3H, s), 1.62 (2H, m), 1.58 (3H, s), 1.36 (2H, m); 13C NMR (75 MHz, CDCl3) δ 174.26, 140.05, 131.80, 124.27, 51.67, 34.29, 29.60, 27.89, 25.97, 24.87, 17.94.
Quantity
10.9 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step Two
Quantity
3.95 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
30 mL
Type
reactant
Reaction Step Four

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